4-((4-methoxyphenyl)sulfonyl)-1-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)piperidine

• IUPAC Name: 4-(4-methoxyphenyl)sulfonyl-1-(1,3,5-trimethylpyrazol-4-yl)sulfonylpiperidine
• InChI: InChI=1S/C18H25N3O5S2/c1-13-18(14(2)20(3)19-13)28(24,25)21-11-9-17(10-12-21)27(22,23)16-7-5-15(26-4)6-8-16/h5-8,17H,9-12H2,1-4H3
• InChI Key: YBSQRHOAFYPZAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)S(=O)(=O)N2CCC(CC2)S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C18H25N3O5S2
• Molecular Weight: 427.5 g/mol

Description

4-((4-methoxyphenyl)sulfonyl)-1-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)piperidine is a useful research compound. Its molecular formula is C18H25N3O5S2 and its molecular weight is 427.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

This compound is utilized as a starting material or intermediate in the synthesis of various heterocyclic compounds. For instance, novel pyrimidine, pyrazolopyrimidine, and pyrazolotriazine derivatives containing the sulfonyl moiety have been prepared, showcasing the compound's versatility in creating diverse molecular structures with potential biological activities (Ammar et al., 2004).

Antimicrobial Activity

Derivatives synthesized from this compound have been evaluated for their antimicrobial activities. Certain synthesized compounds were found to exhibit antimicrobial properties, suggesting potential applications in developing new antimicrobial agents (El‐Emary et al., 2002).

Pharmacological Properties

The compound's derivatives have been explored for various pharmacological properties, including acting as serotonin receptor agonists. Such studies contribute to understanding the compound's potential in developing drugs targeting the gastrointestinal tract and other systems influenced by serotonin receptors (Sonda et al., 2004).

Crystal Structure and DFT Studies

The crystal structures of certain derivatives of this compound have been elucidated, providing insights into their molecular configurations and interactions. Density Functional Theory (DFT) calculations help in understanding the electronic properties and reactivity of these molecules, aiding in the design of compounds with desired properties (Kumara et al., 2017).

Anodic Methoxylation

The compound's derivatives have been studied in the context of anodic methoxylation, showcasing the electrochemical behavior of such compounds and their potential applications in synthetic organic chemistry (Golub & Becker, 2015).